Cas no 33183-87-8 (3,4-dihydro-1H-2lambda6,3-benzothiazine-2,2-dione)

• Product Name: 3,4-dihydro-1H-2lambda6,3-benzothiazine-2,2-dione
• CAS No: 33183-87-8
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 1455519
• PubChem ID: 13011650
• Update Time: 2025-04-20

3,4-dihydro-1H-2lambda6,3-benzothiazine-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 1H-2,3-Benzothiazine, 3,4-dihydro-, 2,2-dioxide
• 3,4-Dihydro-1H-benzo[d][1,2]thiazine 2,2-dioxide
• 3,4-dihydro-1H-2lambda6,3-benzothiazine-2,2-dione
• 3,4-dihydro-1H-benzo[d][1,2]thiazine-2,2-dioxide
• JQMLVFGUCQRCFZ-UHFFFAOYSA-N
• 33183-87-8
• 3,4-dihydro-1H-2lambda6,3-benzothiazine 2,2-dioxide
• AKOS027423846
• F95689
• SCHEMBL15379971
• EN300-1693874

• Inchi： 1S/C8H9NO2S/c10-12(11)6-8-4-2-1-3-7(8)5-9-12/h1-4,9H,5-6H2
• InChI Key： JQMLVFGUCQRCFZ-UHFFFAOYSA-N
• SMILES： S1(CC2C=CC=CC=2CN1)(=O)=O

Computed Properties

• Exact Mass: 183.03547
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines